Cas no 1396811-99-6 (N-[2-(dimethylamino)pyrimidin-5-yl]-3-(trifluoromethyl)benzamide)

• Product Name: N-[2-(dimethylamino)pyrimidin-5-yl]-3-(trifluoromethyl)benzamide
• CAS No: 1396811-99-6
• MF: C₁₄H₁₃F₃N₄O
• MW: 310.274432897568
• CID: 5776749
• PubChem ID: 71789937
• Update Time: 2025-05-20

N-[2-(dimethylamino)pyrimidin-5-yl]-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS024539773
• F6222-0039
• 1396811-99-6
• N-[2-(dimethylamino)pyrimidin-5-yl]-3-(trifluoromethyl)benzamide
• N-(2-(dimethylamino)pyrimidin-5-yl)-3-(trifluoromethyl)benzamide

• Inchi： 1S/C14H13F3N4O/c1-21(2)13-18-7-11(8-19-13)20-12(22)9-4-3-5-10(6-9)14(15,16)17/h3-8H,1-2H3,(H,20,22)
• InChI Key： VLOAALJTOKUJGJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(NC2C=NC(=NC=2)N(C)C)=O)C=1)(F)F

Computed Properties

• Exact Mass: 310.10414554g/mol
• Monoisotopic Mass: 310.10414554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.1Ų

Additional information on N-[2-(dimethylamino)pyrimidin-5-yl]-3-(trifluoromethyl)benzamide

Comprehensive Overview of N-[2-(dimethylamino)pyrimidin-5-yl]-3-(trifluoromethyl)benzamide (CAS No. 1396811-99-6)

N-[2-(dimethylamino)pyrimidin-5-yl]-3-(trifluoromethyl)benzamide (CAS No. 1396811-99-6) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine and benzamide structural motifs, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for N-[2-(dimethylamino)pyrimidin-5-yl]-3-(trifluoromethyl)benzamide suppliers or CAS 1396811-99-6 applications, highlighting its relevance in modern chemical innovation.

The molecular structure of N-[2-(dimethylamino)pyrimidin-5-yl]-3-(trifluoromethyl)benzamide includes a trifluoromethyl group, which enhances its metabolic stability and binding affinity in biological systems. This feature makes it particularly valuable in drug discovery, where trifluoromethylated compounds are known for their improved pharmacokinetic properties. Recent studies have explored its potential as a kinase inhibitor, aligning with the growing demand for targeted cancer therapies. Searches for kinase inhibitor intermediates or pyrimidine derivatives in drug development often lead to this compound.

In agrochemical applications, N-[2-(dimethylamino)pyrimidin-5-yl]-3-(trifluoromethyl)benzamide is investigated for its role in developing novel pesticides. The dimethylamino pyrimidine moiety contributes to its ability to interfere with pest metabolic pathways, a hot topic in sustainable agriculture. Queries like agrochemical intermediates with CAS 1396811-99-6 or pyrimidine-based pesticides reflect industry interest in eco-friendly solutions.

The synthesis of N-[2-(dimethylamino)pyrimidin-5-yl]-3-(trifluoromethyl)benzamide typically involves multi-step organic reactions, including amide coupling and pyrimidine functionalization. Laboratories seeking high-purity CAS 1396811-99-6 or custom synthesis services prioritize suppliers with robust quality control protocols. Analytical techniques such as HPLC and NMR are essential for verifying its purity, a common requirement noted in searches for analytical methods for benzamide derivatives.

Market trends indicate rising demand for N-[2-(dimethylamino)pyrimidin-5-yl]-3-(trifluoromethyl)benzamide, driven by advancements in precision medicine and green chemistry. Its versatility as a building block for heterocyclic compounds positions it as a key player in R&D pipelines. Frequently asked questions include scalability of CAS 1396811-99-6 production and regulatory status of trifluoromethyl benzamides, underscoring the need for transparent supply chains.

Storage and handling of N-[2-(dimethylamino)pyrimidin-5-yl]-3-(trifluoromethyl)benzamide require standard laboratory precautions, with emphasis on moisture control due to its amide functionality. Suppliers often address queries about stability under various conditions and compatible solvents, ensuring safe utilization in downstream processes.

In summary, N-[2-(dimethylamino)pyrimidin-5-yl]-3-(trifluoromethyl)benzamide (CAS No. 1396811-99-6) exemplifies the intersection of medicinal chemistry and material science. Its applications span from pharmaceutical intermediates to agrochemical innovations, resonating with global trends in health and sustainability. Continued research into its structure-activity relationships and industrial-scale synthesis will further solidify its importance in scientific and commercial arenas.